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For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Dimethylpyrazole (DMP) is a heterocyclic aromatic amine with significant applications in

agrochemicals and as a versatile building block in synthetic chemistry, including

pharmaceutical research.[1][2] This technical guide provides a comprehensive overview of its

chemical and physical properties, structural information, spectral data, and safety and handling

guidelines. Detailed experimental protocols for its synthesis and analysis are also presented,

alongside visualizations of its structure and relevant chemical pathways to facilitate a deeper

understanding for research and development applications.

Chemical Structure and Identification
1,4-Dimethylpyrazole is characterized by a five-membered pyrazole ring containing two

adjacent nitrogen atoms, with methyl groups substituted at the 1 and 4 positions.[1] This unique

structure is crucial to its chemical reactivity and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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